2-Methyl-1-{[1-(thiophen-2-yl)ethyl]amino}propan-2-ol

• Molecular Formula: C10H17NOS
• Molecular Weight: 199.32 g/mol
• IUPAC Name: 2-methyl-1-(1-thiophen-2-ylethylamino)propan-2-ol
• InChI: InChI=1S/C10H17NOS/c1-8(9-5-4-6-13-9)11-7-10(2,3)12/h4-6,8,11-12H,7H2,1-3H3
• InChI Key: BBUHJIGATKSWRP-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CS1)NCC(C)(C)O

Description

2-Methyl-1-{[1-(thiophen-2-yl)ethyl]amino}propan-2-ol (CAS 1178469-64-1) is a chemical compound with the molecular formula C10H17NOS and a molecular weight of 199.31 g/mol . This reagent serves as a valuable building block in medicinal chemistry research, particularly in the investigation of lysosomal function and drug-induced phospholipidosis. Phospholipidosis is a form of drug toxicity characterized by the excessive accumulation of phospholipids within lysosomes, a concern for many cationic amphiphilic drugs . Recent studies have identified the lysosome-specific phospholipase A2 (PLA2G15 or LPLA2) as a primary cellular target for compounds that induce this condition . The structural features of this compound suggest its potential application as a research tool for studying the inhibition of PLA2G15. Inhibition of this enzyme is a key mechanistic predictor of phospholipidotic potential, providing researchers with a robust screening model for early-stage drug safety assessment . This product is intended For Research Use Only and is strictly not for diagnostic, therapeutic, or any other human use. Researchers can leverage this compound to advance studies in toxicology, lysosomal biology, and the development of safer pharmaceutical agents.

Preparation Methods

The synthesis of 2-Methyl-1-{[1-(thiophen-2-yl)ethyl]amino}propan-2-ol can be achieved through several synthetic routes. One common method involves the condensation of thiophene derivatives with appropriate amines under controlled conditions. For example, the Gewald reaction, which involves the condensation of sulfur, an α-methylene carbonyl compound, and an α-cyano ester, can be used to synthesize aminothiophene derivatives . Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

2-Methyl-1-{[1-(thiophen-2-yl)ethyl]amino}propan-2-ol undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like sodium borohydride. Substitution reactions may involve halogenation or alkylation using appropriate halogenating or alkylating agents. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

This compound has several scientific research applications. In medicinal chemistry, thiophene derivatives are known for their anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting, and anti-cancer properties . In material science, thiophene-mediated molecules play a prominent role in the advancement of organic semiconductors, organic field-effect transistors (OFETs), and organic light-emitting diodes (OLEDs) . Additionally, thiophene derivatives are utilized as corrosion inhibitors in industrial chemistry .

Mechanism of Action

The mechanism of action of 2-Methyl-1-{[1-(thiophen-2-yl)ethyl]amino}propan-2-ol involves its interaction with specific molecular targets and pathways. Thiophene derivatives are known to modulate various biological pathways, including those involved in inflammation, cell proliferation, and apoptosis. The exact molecular targets and pathways may vary depending on the specific biological activity being studied .

Comparison with Similar Compounds

Structural Variations and Physicochemical Properties

The table below summarizes key structural analogs and their properties:

Compound Name (CAS or CID)	Molecular Formula	Substituents	Molecular Weight (g/mol)	Notable Features
Target Compound	C₁₀H₁₇NOS	2-methylpropan-2-ol, ethylamino-(thiophen-2-yl)	199.31	Tertiary alcohol, thiophene-ethylamino group
1-Amino-2-(thiophen-2-yl)propan-2-ol (CID 24271630)	C₇H₁₁NOS	2-methylpropan-2-ol, amino group directly attached to thiophen-2-yl	157.23	Simpler structure, lacks ethyl linker; potential for hydrogen bonding
2-Methyl-2-(((5-methylthiophen-2-yl)methyl)amino)propan-1-ol (CAS 893615-89-9)	C₁₀H₁₇NOS	1-propanol, methylamino-(5-methylthiophen-2-yl)methyl	201.35	Primary alcohol, methyl-substituted thiophene; increased lipophilicity
3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol	C₈H₁₃NOS	1-propanol, methylamino at position 3, thiophen-2-yl at position 1	171.26	Linear chain, primary alcohol; differing substitution pattern
1-(tert-Butylamino)-3-(2-methoxyphenoxy)propan-2-ol (CHEMBL168987)	C₁₃H₂₁NO₃	2-propanol, tert-butylamino, 2-methoxyphenoxy	263.34	Bulky tert-butyl group; methoxyphenoxy introduces polar aromatic interactions
1,3-Bis(((E)-thiophen-2-yl)methylene)amino)propan-2-ol	C₁₃H₁₄N₂O₂S₂	Symmetric diimine, two thiophene rings, propan-2-ol core	322.44	Extended conjugation; potential for tautomerism and optical activity

Key Observations :

• Lipophilicity : The methyl-substituted thiophene in CAS 893615-89-9 increases hydrophobicity compared to the target compound. The tert-butyl group in CHEMBL168987 further enhances steric bulk .
• Hydrogen Bonding: CID 24271630 and the target compound both have tertiary alcohols, but the ethyl linker in the target may reduce hydrogen-bonding capacity compared to direct amino attachment .
• Electronic Effects : The symmetric diimine in ’s compound allows for intramolecular charge transfer, affecting UV/Vis absorption and tautomeric equilibria .

Biological Activity

2-Methyl-1-{[1-(thiophen-2-yl)ethyl]amino}propan-2-ol, commonly referred to as a thiophene derivative, has garnered attention for its potential biological activities. This compound exhibits a unique structural configuration that may contribute to various pharmacological effects, including antimicrobial, anticancer, and neuroprotective properties. This article aims to summarize the biological activity of this compound based on recent research findings.

Chemical Structure and Properties

The molecular formula for 2-Methyl-1-{[1-(thiophen-2-yl)ethyl]amino}propan-2-ol is $C_{11}H_{19}NOS$, with a molecular weight of approximately 213.34 g/mol. Its structure includes a thiophene ring, which is known for its role in enhancing the biological activity of organic compounds.

Biological Activity Overview

Recent studies have explored various aspects of the biological activity of this compound:

Antimicrobial Activity

Research indicates that thiophene derivatives can exhibit significant antimicrobial properties. In vitro studies have demonstrated that 2-Methyl-1-{[1-(thiophen-2-yl)ethyl]amino}propan-2-ol shows potent antibacterial activity against Gram-positive bacteria, particularly Staphylococcus aureus. The minimum inhibitory concentration (MIC) values suggest effective bactericidal activity, comparable to established antibiotics such as vancomycin .

Table 1: Antimicrobial Activity of 2-Methyl-1-{[1-(thiophen-2-yl)ethyl]amino}propan-2-ol

Pathogen	MIC (µg/mL)	Activity Level
Staphylococcus aureus	1 - 2	Highly potent
Enterococcus spp.	32 - 64	Moderate
Candida auris	>64	Weak

Anticancer Properties

In addition to its antimicrobial effects, the compound has been investigated for its anticancer potential. Studies have shown that it can induce apoptosis in various cancer cell lines, including HEK293 and NCI-H226 cells. The mechanism appears to involve the modulation of apoptotic pathways and the generation of reactive oxygen species (ROS), which are critical for triggering cell death .

Table 2: Cytotoxicity Profile of 2-Methyl-1-{[1-(thiophen-2-yl)ethyl]amino}propan-2-ol

Cell Line	IC50 (µM)	Observed Effect
HEK293	15	Moderate cytotoxicity
NCI-H226	12	High cytotoxicity

Neuroprotective Effects

Another area of interest is the neuroprotective effects of thiophene derivatives. Preliminary studies suggest that this compound may protect neuronal cells from oxidative stress-induced damage. This effect is hypothesized to be mediated through its antioxidant properties, which help in scavenging free radicals and reducing inflammation in neuronal tissues .

Case Studies and Research Findings

Several studies have focused on the synthesis and evaluation of thiophene derivatives, including our compound of interest:

• Synthesis and Characterization : A study published in ACS Omega detailed the synthesis of various thiophene derivatives and their biological evaluations. The findings indicated that structural modifications significantly impact their biological activities .
• Antimicrobial Efficacy : A recent investigation highlighted the effectiveness of thiophene-containing compounds against multidrug-resistant strains. The study emphasized the importance of substituent groups in enhancing antimicrobial potency .
• Cytotoxicity Assessment : Research conducted on different cancer cell lines revealed that certain derivatives exhibited promising cytotoxic effects, suggesting potential therapeutic applications in oncology .

Q & A

Q. Advanced Research Focus

• DFT calculations : Optimize geometry at the B3LYP/6-31G(d) level to predict stability of the aminopropanol-thiophene linkage (see ’s thiourea analysis) .
• Molecular dynamics (MD) : Simulate solvent interactions (e.g., water vs. DMSO) to assess hydrogen-bonding networks.
• Docking studies : Evaluate binding affinity to biological targets (e.g., enzymes) using AutoDock Vina .

How should researchers handle conflicting bioactivity data in pharmacological studies?

Advanced Research Focus
Discrepancies may stem from assay conditions or impurity profiles. Mitigation includes:

• Dose-response curves : Test purity >98% (HPLC, ) to exclude false positives from contaminants .
• Cell line validation : Use authenticated lines (e.g., ATCC) and standardized protocols (e.g., MTT assays).
• Metabolite screening : LC-MS/MS identifies degradation products that may interfere with activity .

What analytical techniques confirm the compound’s stability under storage conditions?

Q. Basic Research Focus

• Forced degradation : Expose to heat (40°C), light (ICH Q1B), and humidity (75% RH) for 14 days. Monitor via:
  • HPLC-PDA : Detect photodegradation products () .
  • Karl Fischer titration : Quantify hygroscopicity (<0.1% water recommended) .
• Long-term stability : Store at -20°C in amber vials with desiccants () .

How can researchers resolve low yields in thiophene-functionalization steps?

Advanced Research Focus
Low yields often result from steric hindrance or side reactions. Solutions include:

• Protecting groups : Temporarily block reactive sites (e.g., silyl ethers for hydroxyl groups) during thiophene coupling .
• Microwave-assisted synthesis : Reduce reaction time (e.g., 30 min at 100°C vs. 24 hr conventional) .
• Catalytic systems : Use CuI or Pd(PPh₃)₄ to facilitate C–N bond formation () .